Cas no 1121-24-0 (2-Hydroxythiophenol)

• Product Name: 2-Hydroxythiophenol
• CAS No: 1121-24-0
• MF: C₆H₆OS
• MW: 126.176240444183
• MDL: MFCD00040447
• CID: 40801
• PubChem ID: 24870269
• Update Time: 2025-06-08

2-Hydroxythiophenol Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXYBENZENETHIOL
• 2-HYDROXYTHIOPHENOL
• 2-MERCAPTOPHENOL
• O-HYDROXYBENZENETHIOL
• 2-hydroxybenzenothiol
• 2-mercapto-pheno
• 2-Sulfanylphenol
• o-hydroxybenzenothiol
• o-hydroxythiophenol
• o-mercapto-pheno
• o-mercaptophenol
• Phenol, 2-mercapto-
• 2-Hydroxy thiophenol
• mercaptophenol
• Phenol, mercapto-
• Phenol, o-mercapto- (6CI,7CI,8CI)
• VMKYTRPNOVFCGZ-UHFFFAOYSA-N
• 2-HYDROXYTHIOPHENOL (2-MERCAPTOPHENOL)
• 2osm
• 2-mercapto-phenol
• HTS
• 2-hydroxybenzenthiol
• 2-Sulfanylphenol #
• 2-hydroxy-thiophenol
• Phenol,2-Mercapto
• BAA12124
• 1121-24-0
• A852903
• CHEMBL1233444
• F8880-2374
• PS-5453
• SCHEMBL63008
• BP-10909
• AC-13757
• VMKYTRPNOVFCGZ-UHFFFAOYSA-
• AKOS005207293
• EN300-54727
• MFCD00040447
• J-509696
• DTXSID80149906
• InChI=1/C6H6OS/c7-5-3-1-2-4-6(5)8/h1-4,7-8H
• EINECS 214-326-8
• FT-0612641
• Q27461234
• NS00023602
• 2-Hydroxythiophenol, 2-Sulfanylphenol
• CS-0010969
• Phenol, o-mercapto-
• 2-Mercaptophenol, 95%
• H1177
• 2-Mercaptophenol; 2-Hydroxybenzenethiol; 2-Sulfanylphenol; o-Hydroxybenzenethiol; o-Hydroxythiophenol; o-Mercaptophenol
• DB-003275
• 2-Hydroxythiophenol

• MDL： MFCD00040447
• Inchi： 1S/C6H6OS/c7-5-3-1-2-4-6(5)8/h1-4,7-8H
• InChI Key： VMKYTRPNOVFCGZ-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1O
• BRN： 1280884

Computed Properties

• Exact Mass: 126.01400
• Monoisotopic Mass: 126.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.2
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.7

Experimental Properties

• Color/Form: Colorless or yellow smelly liquid
• Density: 1.255 g/mL at 25 °C(lit.)
• Melting Point: 6°C(lit.)
• Boiling Point: 217°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.6060(lit.)
• PSA: 59.03000
• LogP: 1.68090
• Sensitiveness: Air Sensitive
• Solubility: Not determined

2-Hydroxythiophenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 25-34
• Safety Instruction： S23-S36/37/39-S45-S26
• RTECS：SL7375000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1,8
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Hydroxythiophenol

Comprehensive Overview of 2-Hydroxythiophenol (CAS No. 1121-24-0): Properties, Applications, and Industry Insights

2-Hydroxythiophenol (CAS No. 1121-24-0), also known as 2-mercaptophenol or o-thiocresol, is a sulfur-containing aromatic compound with a hydroxyl functional group. This unique structure grants it versatile chemical properties, making it valuable in organic synthesis, material science, and specialty chemical formulations. Researchers and industries frequently search for terms like "2-Hydroxythiophenol uses", "CAS 1121-24-0 solubility", and "synthesis of 2-mercaptophenol", reflecting its growing relevance in advanced applications.

The compound’s molecular formula, C6H6OS, highlights its dual reactivity: the thiol (-SH) group enables nucleophilic reactions, while the phenolic (-OH) group participates in hydrogen bonding and metal coordination. Such characteristics are pivotal in designing chelating agents, polymer stabilizers, and pharmaceutical intermediates. Recent studies emphasize its role in green chemistry, aligning with the global demand for sustainable chemical processes. Searches for "eco-friendly thiophenol derivatives" and "biodegradable sulfur compounds" underscore this trend.

In industrial settings, 2-Hydroxythiophenol is often utilized as a crosslinking agent in epoxy resins and adhesives, enhancing thermal stability. Its ability to form stable complexes with metals also makes it a candidate for corrosion inhibitors—a topic gaining traction due to rising infrastructure maintenance costs. Queries like "metal protection with thiophenols" and "CAS 1121-24-0 in coatings" reflect these practical concerns.

From a safety perspective, proper handling protocols are essential, though the compound is not classified under stringent hazardous categories. Analytical techniques such as HPLC and GC-MS are commonly employed for purity assessment, addressing frequent search terms like "2-Hydroxythiophenol analysis methods". The compound’s UV absorption properties further enable applications in photostabilizers and sensors, areas explored in cutting-edge material science research.

Innovations in catalysis and nanotechnology have recently spotlighted 2-Hydroxythiophenol as a ligand for nanoparticle synthesis. Its bifunctional nature allows precise control over particle morphology, answering queries such as "thiol-based nanoparticle stabilization". Additionally, its derivatives are investigated for antioxidant properties, resonating with health-conscious trends and searches like "phenolic antioxidants in skincare".

Market analysts note increasing demand for high-purity 2-Hydroxythiophenol, driven by electronics and automotive sectors. This aligns with search patterns for "CAS 1121-24-0 suppliers" and "technical-grade vs. reagent-grade thiophenols". Regulatory compliance, particularly regarding REACH and FDA guidelines, remains a critical discussion point, ensuring safe integration into consumer products.

In summary, 2-Hydroxythiophenol (CAS No. 1121-24-0) bridges traditional chemistry and modern innovations. Its multifunctionality addresses industry pain points while meeting sustainability goals—a duality captured in trending searches like "multifunctional sulfur compounds 2024". As research expands, this compound is poised to play a transformative role in emerging technologies.